Cas no 70845-73-7 (3,4-Bis(benzyloxy)-5-methoxybenzoic acid)

3,4-Bis(benzyloxy)-5-methoxybenzoic acid Properties

Names and Identifiers

• 3,4-Bis(benzyloxy)-5-methoxybenzoic acid
• 3-methoxy-4,5-bis(phenylmethoxy)benzoic acid
• AKOS022187104
• 3,4-Bis(benzyloxy)-5-methoxybenzoicacid
• DTXSID20500552
• 70845-73-7
• MFCD27938970
• SCHEMBL15673277
• LS-12024
• NAMUJFYSOGQDCY-UHFFFAOYSA-N
• 3,4-dibenzyloxy-5-methoxybenzoic acid
• +Expand

• MDL： MFCD27938970
• InChIKey： NAMUJFYSOGQDCY-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H20O5/c1-25-19-12-18(22(23)24)13-20(26-14-16-8-4-2-5-9-16)21(19)27-15-17-10-6-3-7-11-17/h2-13H,14-15H2,1H3,(H,23,24)
• SMILES： COC1=C(C(=CC(=C1)C(=O)O)OCC2=CC=CC=C2)OCC3=CC=CC=C3

Computed Properties

• Exact Mass: 364.1311
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 364.13107373g/mol
• Heavy Atom Count: 27
• Complexity: 442
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99